![molecular formula C19H19ClN2O5 B6120052 ethyl 3-[(4-chloro-2-nitrobenzoyl)amino]-3-(4-methylphenyl)propanoate](/img/structure/B6120052.png)
ethyl 3-[(4-chloro-2-nitrobenzoyl)amino]-3-(4-methylphenyl)propanoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 3-[(4-chloro-2-nitrobenzoyl)amino]-3-(4-methylphenyl)propanoate is a chemical compound that has been widely studied for its potential use in scientific research. This compound is also known as CNB-001, and it has been shown to have a range of interesting properties that make it a promising candidate for further investigation.
Mechanism of Action
The mechanism of action of CNB-001 is not fully understood, but it is thought to involve several different pathways. One of the key mechanisms is the inhibition of the production of reactive oxygen species (ROS), which can damage cells and contribute to neurodegeneration. CNB-001 may also have anti-inflammatory effects, which could further contribute to its neuroprotective properties.
Biochemical and Physiological Effects:
CNB-001 has been shown to have a range of biochemical and physiological effects. In addition to its neuroprotective properties, it has also been shown to have antioxidant effects, which could be beneficial in a variety of different contexts. It has also been shown to have anti-inflammatory effects, which could be useful in the treatment of a range of different conditions.
Advantages and Limitations for Lab Experiments
One of the main advantages of CNB-001 for lab experiments is its neuroprotective properties. This makes it a promising candidate for the development of new treatments for neurodegenerative diseases. However, there are also some limitations to its use in lab experiments. For example, it may be difficult to obtain sufficient quantities of the compound for large-scale experiments.
Future Directions
There are many potential future directions for research on CNB-001. One possibility is the development of new treatments for neurodegenerative diseases, based on the compound's neuroprotective properties. Another possibility is the investigation of its antioxidant and anti-inflammatory effects, which could have applications in a range of different contexts. Additionally, further research could be done to better understand the compound's mechanism of action, which could help to identify new targets for drug development.
Synthesis Methods
The synthesis of CNB-001 involves several steps, starting with the reaction of 4-chloro-2-nitrobenzoic acid with thionyl chloride to form 4-chloro-2-nitrobenzoyl chloride. This is then reacted with 4-methylphenylpropanoic acid in the presence of triethylamine to form the final product, CNB-001.
Scientific Research Applications
CNB-001 has been studied for its potential use in a variety of scientific research applications. One of the most promising areas of research is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. CNB-001 has been shown to have neuroprotective effects, which may help to slow or even prevent the progression of these diseases.
properties
IUPAC Name |
ethyl 3-[(4-chloro-2-nitrobenzoyl)amino]-3-(4-methylphenyl)propanoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19ClN2O5/c1-3-27-18(23)11-16(13-6-4-12(2)5-7-13)21-19(24)15-9-8-14(20)10-17(15)22(25)26/h4-10,16H,3,11H2,1-2H3,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JFQJXDKLXQCEGO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC(C1=CC=C(C=C1)C)NC(=O)C2=C(C=C(C=C2)Cl)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19ClN2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.